Cas no 1805056-23-8 (2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1805056-23-8
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4854182
• Update Time: 2025-05-20

2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-6(9)5-3(1-11)7(12)13-2-4(5)10/h2,6H,(H2,12,13)
• InChI Key： NJOKOHYIMNGZAY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C#N)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805056-23-8)

The compound 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805056-23-8) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through halogen bonding and fluorine interactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the cyano and amino groups in this compound further expands its utility in medicinal chemistry, enabling the construction of diverse molecular scaffolds. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to such building blocks can lead to breakthroughs in therapeutic agents.

From an industrial perspective, 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic iodination and fluorination techniques have made its production more efficient, addressing environmental concerns. This resonates with the broader scientific community's focus on eco-friendly methodologies, a topic frequently searched in academic databases and AI-driven research tools.

The compound's CAS No. 1805056-23-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its inclusion in patent filings and research publications highlights its relevance in cutting-edge applications, such as kinase inhibitors and antiviral agents. These areas are currently of high interest due to the ongoing need for novel treatments against resistant pathogens and chronic diseases.

Analytical characterization of 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Such data is crucial for quality control and intellectual property protection, reflecting the compound's importance in high-value R&D projects. Discussions around these methods frequently appear in forums and search queries related to analytical chemistry and molecular design.

In summary, 2-Amino-3-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805056-23-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in both academic and industrial settings.